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Abstract
Cannabichromevarin (CBCV) is a non-psychotropic phytocannabinoid found in Cannabis

sativa. First identified in 1975 in a Thai landrace strain, CBCV is a propyl homolog of

cannabichromene (CBC). Despite its early discovery, research into its specific biological

activities and therapeutic potential has been limited compared to major cannabinoids like THC

and CBD. This technical guide provides a comprehensive overview of the current knowledge

on CBCV, focusing on its discovery, biosynthetic pathway, and methodologies for its isolation

and characterization. Furthermore, it explores its interaction with biological systems, drawing

parallels with its close structural analog, CBC, where specific data for CBCV is not yet

available. This document aims to serve as a foundational resource for researchers and

professionals in the field of cannabinoid science and drug development.

Introduction
Cannabichromevarin (CBCV), or cannabivarichromene, is one of over 120 cannabinoids

identified in the cannabis plant[1]. It is a propyl cannabinoid, meaning its molecular structure

contains a propyl chain instead of the more common pentyl chain found in cannabinoids like

THC and CBD[2][3]. This structural variation places it in the "varin" series of cannabinoids.

CBCV is not known to produce psychoactive effects, making it a compound of interest for
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potential therapeutic applications without the intoxicating properties associated with THC[4][5].

Research on CBCV is still in its early stages, but preliminary studies and its structural similarity

to CBC suggest potential anticonvulsant, anti-inflammatory, and anticancer properties[1][6].

Discovery and Chemical Properties
Cannabichromevarin was first identified in 1975 by researchers at the University of Nagasaki

from a marijuana strain originating from Thailand[1][3][4]. It is typically found in smaller

quantities in most cannabis chemovars compared to the major cannabinoids[3].

Chemical Structure and Properties
CBCV is the propyl homolog of cannabichromene (CBC)[2]. Its chemical formula is C₁₉H₂₆O₂

and it has a molar mass of 286.41 g/mol .

Property Value Source

Chemical Formula C₁₉H₂₆O₂ [2][7]

Molar Mass 286.41 g/mol [7]

IUPAC Name
2-methyl-2-(4-methylpent-3-

enyl)-7-propylchromen-5-ol
[7]

Boiling Point Not available

Melting Point Not available

Solubility
Soluble in organic solvents like

ethanol and methanol.
[8]

Biosynthesis of Cannabichromevarin
The biosynthesis of CBCV follows the pathway of other varin-type cannabinoids, originating

from cannabigerovarinic acid (CBGVA). CBGVA is formed through the alkylation of divarinolic

acid with geranyl pyrophosphate. The enzyme cannabichromenic acid (CBCA) synthase then

catalyzes the oxidative cyclization of CBGVA to form cannabichromevarinic acid (CBCVA).

Finally, CBCVA is decarboxylated, typically through exposure to heat or light, to yield the

neutral cannabinoid CBCV.
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Biosynthetic pathway of Cannabichromevarin (CBCV).

Isolation and Purification of Cannabichromevarin
The isolation of minor cannabinoids like CBCV from complex cannabis extracts presents a

significant challenge due to their low concentrations and structural similarities to other

cannabinoids. Chromatographic techniques are the primary methods employed for this

purpose.

General Experimental Workflow
A general workflow for the isolation and purification of CBCV from Cannabis sativa biomass

involves initial extraction, followed by decarboxylation, and then chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Effective isolation of cannabidiol and cannabidiolic acid free of psychotropic
phytocannabinoids from hemp extract by fast centrifugal partition chromatography - PMC
[pmc.ncbi.nlm.nih.gov]

2. go.labmanager.com [go.labmanager.com]

3. Centrifugal Partition Chromatography (CPC) Archives - Icon Scientific Inc. [iconsci.com]

4. Recent HPLC-UV Approaches for Cannabinoid Analysis: From Extraction to Method
Validation and Quantification Compliance - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1234861?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234861?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10352166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10352166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10352166/
https://go.labmanager.com/single-step-purification-by-centrifugal-partition-chromatography
https://www.iconsci.com/product-category/centrifugal-partition-chromatography-cpc/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12196272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12196272/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Regulation of PI3K/Akt/GSK-3 pathway by cannabinoids in the brain - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. HPLC Method for Better Separation of THC Isomers to Ensure Safety and Compliance in
the Hemp Market - PMC [pmc.ncbi.nlm.nih.gov]

7. Purification workflow for isolating cannabinoids from hemp using CPC
[manufacturingchemist.com]

8. technosaurus.co.jp [technosaurus.co.jp]

To cite this document: BenchChem. [Cannabichromevarin (CBCV): A Technical Guide to its
Discovery, Isolation, and Biological Systems Interaction]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1234861#cannabichromevarin-
discovery-and-isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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